6-Fluoro-2-(2-formylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-(2-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-12-7-3-6-11(13(12)14(17)18)10-5-2-1-4-9(10)8-16/h1-8H,(H,17,18)
• InChI Key: SZYSVBPEVRGBIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID60688848
• Molecular Weight: 244.22 g/mol
• CAS RN: 1261983-47-4

Description

6-Fluoro-2-(2-formylphenyl)benzoic acid (6F2FBA) is an organic compound belonging to the family of carboxylic acids. It is a colorless, crystalline solid with a molecular formula of C9H6F2O3. 6F2FBA is a versatile compound with a wide range of applications in both scientific research and laboratory experiments.

Mechanism of Action

6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% is an organic compound that is capable of forming strong hydrogen bonds with other molecules. This allows it to interact with enzymes and other proteins in the body and modulate their activity. It has also been shown to bind to certain receptors in the body and activate them, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects
6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This can lead to increased levels of acetylcholine in the body, which can have a range of effects on mood, memory, and cognition. 6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% has also been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% is a versatile compound that is widely used in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. It can also be used in a range of reactions, such as condensation reactions and hydrogenation reactions. However, it is important to note that 6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% is a highly reactive compound and should be handled with care.

Future Directions

The potential applications of 6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% are far-reaching and are likely to continue to expand in the future. Some possible future directions for 6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% research include the development of new drugs and pharmaceuticals, the study of enzyme-catalyzed reactions, and the synthesis of novel organic compounds. Additionally, 6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% could be used to study the effects of acetylcholinesterase inhibition on the brain and nervous system, as well as its possible anti-inflammatory and anti-cancer effects. Finally, 6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% could be used to develop new methods for the synthesis of heterocyclic compounds.

Synthesis Methods

6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% is synthesized through a multi-step reaction process involving the condensation of 2-formylphenol and 1,3-dibromopropane in the presence of sodium hydroxide. The resulting product is then reacted with hydrofluoric acid to produce 6-Fluoro-2-(2-formylphenyl)benzoic acid, 95%.

Scientific Research Applications

6-Fluoro-2-(2-formylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications such as the synthesis of novel organic compounds, the study of enzyme-catalyzed reactions, and the development of new drugs and pharmaceuticals. It has also been used as a starting material in the synthesis of a range of heterocyclic compounds.